N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methyl-5-phenyl-2-thiophenecarboxamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-methyl-5-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C23H21N3O2S/c1-15-14-19(29-21(15)17-10-6-4-7-11-17)22(27)24-20-16(2)25(3)26(23(20)28)18-12-8-5-9-13-18/h4-14H,1-3H3,(H,24,27)
• InChI Key: WQHQUDYBJLYBHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)C4=CC=CC=C4
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methyl-5-phenyl-2-thiophenecarboxamide is a complex organic compound characterized by its intricate molecular structure. This compound belongs to the class of pyrazolones and thiophenes, which are known for their diverse biological and chemical properties12.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves the reaction of 4-aminoantipyrine with benzoylisothiocyanate in equimolar ratio1. The reaction is usually carried out under controlled conditions, including specific temperature and pH levels, to ensure the formation of the desired product1.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using advanced chemical reactors. The process is optimized to achieve high yield and purity, often involving purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions12.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles in the presence of a suitable solvent.

Major Products Formed: The major products formed from these reactions include oxidized or reduced derivatives of the original compound, as well as substituted analogs with different functional groups.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

• Chemistry: Used as a building block for the synthesis of more complex molecules.

• Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

• Medicine: Explored for its therapeutic potential in treating various diseases.

• Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

This compound is unique in its structure and properties compared to other similar compounds, such as:

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• N0-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methylene]thiophene-2-carbohydrazide